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Compound of Interest

Compound Name: Ferric glycinate

Cat. No.: B057148

An In-depth Technical Guide on the Stability of Ferrous Glycinate at Different pH Levels

Introduction

Ferrous glycinate, a chelate formed between a ferrous iron (Fe2*) ion and two glycine
molecules, has emerged as a superior iron source for food fortification and pharmaceutical
applications. Its enhanced bioavailability and reduced gastrointestinal side effects compared to
traditional iron salts like ferrous sulfate are primarily attributed to the stability of its chelate
structure, which protects the iron ion from interactions within the digestive tract. The stability of
this chelate is, however, highly dependent on the surrounding pH.

This technical guide provides a comprehensive overview of the stability profile of ferrous
glycinate across a range of pH levels. It synthesizes quantitative data from multiple studies,
details common experimental protocols for stability assessment, and visualizes key chemical
pathways and workflows. This document is intended for researchers, scientists, and drug
development professionals working on iron supplementation and formulation.

Chemical Structure and Chelation Chemistry

Ferrous glycinate is a nutritionally functional amino acid chelate. The formation of the chelate
involves one ferrous ion bonding with the carboxyl oxygen and the amino nitrogen of two
glycine molecules. This creates two stable five-membered rings, protecting the ferrous iron.
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Start: Ferrous Glycinate Sample

1. Dissolve sample in acidic diluent
(e.g., 0.5 M H2S04)

Is total iron analysis required?

2a. Add reducing agent
(e.g., Hydroxylamine HCI)
to convert Fe3* to Fe2*

No (Fez* only)

3. Add 1,10-phenanthroline
and buffer (e.g., Sodium Acetate)

4. Incubate for color development
(e.g., 15-20 min)

5. Measure absorbance
at Amax ~510 nm

End: Quantify Fe2* concentration
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Ferrous Glycinate Chelate
[Fe(Gly)2]° (Stable)

\
High pH (>8) \
+OH- N

Low pH (<3)
+H* (Protonation)

pH 3-8
Chelation Favored

Dissociated Species Hydrolysis/Precipitation Direct Oxidation
Fe2+ + 2 Glycine Fe(OH)z (Insoluble) (Favored at higher pH)

Oxidation
Fe3* Species (e.g., Fe(OH)s)

Click to download full resolution via product page

« To cite this document: BenchChem. [Stability of ferrous glycinate at different pH levels].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b057148#stability-of-ferrous-glycinate-at-different-ph-
levels]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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